Cas no 7653-59-0 (2H-1,4-Benzoxazin-2-one, 6-chloro-3-methyl-)

• Product Name: 2H-1,4-Benzoxazin-2-one, 6-chloro-3-methyl-
• CAS No: 7653-59-0
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 537615
• PubChem ID: 12747175
• Update Time: 2025-04-19

2H-1,4-Benzoxazin-2-one, 6-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-2-one, 6-chloro-3-methyl-
• 6-chloro-3-methyl-1,4-benzoxazin-2-one
• DTXSID60508774
• 7653-59-0
• 6-chloro-3-methyl-2H-1,4-benzoxazin-2-one

• Inchi： 1S/C9H6ClNO2/c1-5-9(12)13-8-3-2-6(10)4-7(8)11-5/h2-4H,1H3
• InChI Key： KKSMCXQURSJJQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C)C(=O)O2

Computed Properties

• Exact Mass: 195.00878
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines